Cas no 854451-25-5 (4-chloro-3-(propan-2-yl)benzene-1-sulfonyl chloride)

• Product Name: 4-chloro-3-(propan-2-yl)benzene-1-sulfonyl chloride
• CAS No: 854451-25-5
• MF: C₉H₁₀Cl₂O₂S
• MW: 253.145499706268
• CID: 5964220
• PubChem ID: 58268238
• Update Time: 2025-05-20

4-chloro-3-(propan-2-yl)benzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 854451-25-5
• SCHEMBL1762362
• EN300-1611955
• 4-Chloro-3-iso-propyl-benzenesulfonyl chloride
• 4-chloro-3-(propan-2-yl)benzene-1-sulfonyl chloride
• GS2671
• 4-chloro-3-isopropylbenzene-1-sulfonyl chloride
• BLNRADCZWOEJCV-UHFFFAOYSA-N
• NA

• Inchi： 1S/C9H10Cl2O2S/c1-6(2)8-5-7(14(11,12)13)3-4-9(8)10/h3-6H,1-2H3
• InChI Key： BLNRADCZWOEJCV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C)C)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 251.9778561g/mol
• Monoisotopic Mass: 251.9778561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 4-chloro-3-(propan-2-yl)benzene-1-sulfonyl chloride

Comprehensive Guide to 4-Chloro-3-(propan-2-yl)benzene-1-sulfonyl chloride (CAS No. 854451-25-5): Properties, Applications, and Market Insights

4-Chloro-3-(propan-2-yl)benzene-1-sulfonyl chloride (CAS No. 854451-25-5) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical intermediates. This compound, characterized by its chloro and isopropyl functional groups, plays a pivotal role in modern chemical research and industrial applications. Its unique structure makes it a valuable building block for synthesizing complex molecules, particularly in the development of agrochemicals, pharmaceuticals, and advanced materials.

The growing demand for high-purity sulfonyl chlorides like 4-chloro-3-(propan-2-yl)benzene-1-sulfonyl chloride is driven by advancements in drug discovery and material science. Researchers frequently search for "sulfonation reactions" and "chlorobenzene derivatives," highlighting the compound's relevance in contemporary chemistry. Its stability under controlled conditions and reactivity with nucleophiles make it indispensable for creating sulfonamides, which are critical in antibiotic and antiviral formulations.

From an industrial perspective, CAS 854451-25-5 is often employed in the production of specialty chemicals. Manufacturers prioritize compounds like this due to their efficiency in catalytic processes and polymer modification. Recent trends show increased interest in "green chemistry alternatives" and "sustainable synthesis routes," prompting innovations in the handling and application of 4-chloro-3-(propan-2-yl)benzene-1-sulfonyl chloride to minimize environmental impact.

The global market for sulfonyl chloride compounds is projected to expand, with Asia-Pacific leading in production capacity. Key players are investing in R&D to optimize synthesis methods, addressing common queries such as "how to purify sulfonyl chlorides" and "storage conditions for reactive intermediates." Proper handling protocols ensure the compound's longevity and efficacy in diverse applications, from pharmaceutical intermediates to dye manufacturing.

In academic circles, 854451-25-5 is frequently cited in studies exploring electrophilic aromatic substitution and regioselective reactions. Its role in constructing heterocyclic frameworks aligns with the rising demand for "novel bioactive molecules." Laboratories worldwide seek reliable suppliers of 4-chloro-3-(propan-2-yl)benzene-1-sulfonyl chloride, emphasizing the need for consistent analytical data (e.g., HPLC, NMR) to verify purity.

Future prospects for this compound include potential applications in electronic materials and catalysis, areas gaining traction due to technological advancements. Searches for "sulfonyl chloride in OLEDs" and "cross-coupling reactions" reflect emerging opportunities. As industries prioritize efficiency and scalability, CAS 854451-25-5 remains a cornerstone in synthetic chemistry.